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Compound of Interest

Compound Name: Furan-2-sulfonyl Chloride

Cat. No.: B1306187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for furan-2-
sulfonyl chloride (C₄H₃ClO₃S), a key intermediate in synthetic chemistry. This document

compiles expected and reported data for Proton Nuclear Magnetic Resonance (¹H NMR),

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Infrared (IR) Spectroscopy, and Mass

Spectrometry (MS), offering a valuable resource for compound characterization and quality

control.

Molecular Structure and Spectroscopic Correlation
Furan-2-sulfonyl chloride is a five-membered aromatic heterocycle substituted with a sulfonyl

chloride group at the 2-position. The electronegativity of the sulfonyl chloride group and the

aromaticity of the furan ring significantly influence the chemical environment of each atom,

which is reflected in the spectroscopic data.
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Furan-2-sulfonyl chloride Structure and Atom Numbering

Furan-2-sulfonyl chloride Structure and Atom Numbering
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Spectroscopic Analysis Workflow

Sample Preparation

Spectroscopic Analysis

Data Processing and Interpretation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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